Cas no 892259-57-3 (3-{4-4-(4-methoxyphenyl)piperazin-1-yl-4-oxobutyl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione)

• Product Name: 3-{4-4-(4-methoxyphenyl)piperazin-1-yl-4-oxobutyl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione
• CAS No: 892259-57-3
• MF: C₂₁H₂₄N₄O₄S
• MW: 428.504663467407
• CID: 5439957
• Update Time: 2025-07-09

3-{4-4-(4-methoxyphenyl)piperazin-1-yl-4-oxobutyl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[4-[4-(4-methoxyphenyl)piperazin-1-yl]-4-oxobutyl]-1H-thieno[3,2-d]pyrimidine-2,4-dione
• 3-{4-4-(4-methoxyphenyl)piperazin-1-yl-4-oxobutyl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione

• Inchi： 1S/C21H24N4O4S/c1-29-16-6-4-15(5-7-16)23-10-12-24(13-11-23)18(26)3-2-9-25-20(27)19-17(8-14-30-19)22-21(25)28/h4-8,14H,2-3,9-13H2,1H3,(H,22,28)
• InChI Key： VPDDZUJNXCRYMB-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCCC(N2CCN(C3=CC=C(OC)C=C3)CC2)=O)C(=O)C2SC=CC=2N1

Additional information on 3-{4-4-(4-methoxyphenyl)piperazin-1-yl-4-oxobutyl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione

Comprehensive Analysis of 3-{4-[4-(4-Methoxyphenyl)piperazin-1-yl]-4-oxobutyl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS No. 892259-57-3)

The compound 3-{4-[4-(4-Methoxyphenyl)piperazin-1-yl]-4-oxobutyl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS No. 892259-57-3) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a thienopyrimidine core and a piperazine moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential interactions with central nervous system (CNS) targets, given the presence of the 4-methoxyphenyl group, which is often associated with neuroactive properties.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for conditions such as neurodegenerative diseases and mood disorders. This compound's thienopyrimidine-2,4-dione scaffold is reminiscent of known phosphodiesterase (PDE) inhibitors, which are widely studied for their role in modulating cellular signaling pathways. The inclusion of a piperazine linker further enhances its potential to interact with G-protein-coupled receptors (GPCRs), a key target class in modern drug discovery.

From a synthetic chemistry perspective, the preparation of 3-{4-[4-(4-Methoxyphenyl)piperazin-1-yl]-4-oxobutyl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione involves multi-step organic transformations. The thienopyrimidine core is typically constructed via cyclization reactions, while the piperazine side chain is introduced through nucleophilic substitution or amide coupling strategies. The 4-oxobutyl spacer provides flexibility, potentially improving the compound's binding affinity and pharmacokinetic properties. These synthetic challenges have sparked discussions in online forums and research communities, with many chemists seeking optimized protocols for its production.

The compound's physicochemical properties are equally noteworthy. Its logP value, estimated to be in the moderate range, suggests a balance between solubility and membrane permeability—a critical factor for blood-brain barrier (BBB) penetration. This characteristic aligns with growing interest in CNS-penetrant drugs, a hot topic in pharmaceutical development. Additionally, the presence of hydrogen bond donors and acceptors in the thienopyrimidine-2,4-dione moiety may contribute to its potential as a protein-binding agent, making it a valuable scaffold for fragment-based drug design.

In the context of drug repurposing—a trending approach in pharmaceutical research—this compound's structural features invite exploration beyond its initial applications. The 4-methoxyphenyl group, for instance, is a common pharmacophore in serotonergic ligands, raising questions about its possible utility in mental health therapeutics. Such inquiries frequently appear in scientific literature and online searches, reflecting the compound's relevance to current research priorities.

Quality control and analytical characterization of 892259-57-3 present their own set of challenges and opportunities. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are essential for verifying its purity and structural integrity. These aspects are crucial for researchers who frequently search for reliable analytical methods and reference standards for novel compounds like this one.

Looking ahead, the compound's potential extends to computational chemistry and molecular modeling studies. Its well-defined structure makes it an excellent candidate for docking simulations and quantitative structure-activity relationship (QSAR) analyses. These applications are particularly relevant given the increasing integration of artificial intelligence (AI) in drug discovery—a topic dominating contemporary scientific discourse.

In summary, 3-{4-[4-(4-Methoxyphenyl)piperazin-1-yl]-4-oxobutyl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione represents a fascinating intersection of synthetic chemistry, medicinal chemistry, and drug development. Its structural complexity and potential biological activities position it as a compound worthy of continued investigation, particularly in the context of neurological and psychiatric disorders—areas where unmet medical needs remain high.